Cas no 436823-27-7 ([(4-Phenyl-1,3-thiazol-2-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: [(4-Phenyl-1,3-thiazol-2-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 436823-27-7
• MF: C₁₇H₁₁Cl₂N₃O₃S
• MW: 408.258540391922
• CID: 5960640
• PubChem ID: 2339556
• Update Time: 2025-06-09

[(4-Phenyl-1,3-thiazol-2-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [(4-phenyl-1,3-thiazol-2-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate
• AKOS033627804
• EN300-26615515
• Oprea1_127634
• 436823-27-7
• Z18517538
• [(4-Phenyl-1,3-thiazol-2-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C17H11Cl2N3O3S/c18-12-6-11(7-20-15(12)19)16(24)25-8-14(23)22-17-21-13(9-26-17)10-4-2-1-3-5-10/h1-7,9H,8H2,(H,21,22,23)
• InChI Key： LNXCORYNIYJAPD-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(NC1=NC(=CS1)C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 406.9898178g/mol
• Monoisotopic Mass: 406.9898178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 109Ų

Additional information on [(4-Phenyl-1,3-thiazol-2-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate

Introduction to [(4-Phenyl-1,3-thiazol-2-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 436823-27-7)

Compound with the chemical name [(4-Phenyl-1,3-thiazol-2-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate and a CAS number of 436823-27-7 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The synthesis and characterization of this molecule have been areas of intense research, particularly in the quest to develop novel therapeutic agents that can address unmet medical needs.

The core structure of this compound consists of a 5,6-dichloropyridine-3-carboxylate moiety linked to a (4-phenyl-1,3-thiazol-2-yl)carbamoyl group. The presence of these functional groups imparts distinct chemical properties that make it a versatile intermediate in organic synthesis. The 5,6-dichloropyridine part is particularly noteworthy as it serves as a scaffold for further functionalization, allowing chemists to explore a wide range of derivatives with potential biological activity.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The compound [(4-Phenyl-1,3-thiazol-2-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate has been investigated for its potential role in this context. Studies have shown that the combination of the thiazole and pyridine rings can interact with biological targets in ways that may lead to therapeutic effects. For instance, thiazole derivatives are known for their antimicrobial and anti-inflammatory properties, while pyridine-based compounds have been widely used in the development of drugs targeting neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One of the key steps involves the formation of the amide bond between the (4-phenyl-1,3-thiazol-2-yl)carbamoyl group and the 5,6-dichloropyridine-3-carboxylate moiety. This step is often catalyzed by transition metals or organocatalysts, which can influence the reaction efficiency and selectivity. Recent advances in catalytic methods have enabled more efficient and sustainable synthesis routes for such complex molecules.

The pharmacological potential of [(4-Phenyl-1,3-thiazol-2-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate has been explored through various in vitro and in vivo studies. Research has indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, preliminary studies have suggested that it could interfere with the activity of kinases, which are often overexpressed in cancer cells. Additionally, its interaction with other biological targets such as ion channels and transcription factors has also been investigated.

The structural features of this compound make it an attractive candidate for further development into a drug candidate. The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of its pharmacokinetic properties. Moreover, the rigid structure provided by the fused heterocyclic rings enhances binding affinity to biological targets. These characteristics are crucial for developing compounds that can achieve high selectivity and efficacy.

In conclusion, [(4-Phenyl-1,3-thiazol-2-yl)carbamoyl]methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 436823-27-7) represents a promising area of research in pharmaceutical chemistry. Its unique structural composition and potential biological activity make it a valuable scaffold for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative treatments for various diseases.